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Compound of Interest

Compound Name: Nonan-1-ol-d4

Cat. No.: B1433895 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical compounds is paramount. This technical guide provides a detailed overview of

Nonan-1-ol, a nine-carbon straight-chain fatty alcohol. While the deuterated variant, Nonan-1-
ol-d4, was the initial subject of this inquiry, a definitive Chemical Abstracts Service (CAS)

number and specific molecular formula for a "d4" isotopologue remain elusive in standard

chemical databases. The "-d4" designation is ambiguous without specifying the exact positions

of the four deuterium atoms on the molecule.

To provide a valuable resource, this guide focuses on the well-documented parent compound,

Nonan-1-ol. Should a specific CAS number for a deuterated Nonan-1-ol become available, a

similarly detailed analysis can be compiled.

Core Chemical Identifiers and Properties
Nonan-1-ol, also known as n-nonyl alcohol or pelargonic alcohol, is a colorless oily liquid with a

characteristic floral or citrus-like odor.[1] It is a versatile compound used in the manufacturing of

artificial lemon oil, as a flavoring agent, and in the production of various esters for the fragrance

industry.

A summary of its key quantitative data is presented below:
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Property Value Source(s)

CAS Number 143-08-8 [1][2][3]

Molecular Formula C9H20O [1]

Molecular Weight 144.25 g/mol [1]

Density 0.827 g/mL at 25 °C [3]

Boiling Point 215 °C [3]

Melting Point -8 to -6 °C [3]

Flash Point 208 °F (97.8 °C) [3]

Water Solubility 1 g/L at 20 °C

Experimental Protocols
Due to the widespread use of Nonan-1-ol in various industrial and research applications,

numerous experimental protocols involving this compound exist. These protocols often pertain

to its synthesis, its use as a reagent or standard in analytical chemistry, or in studies of its

physical and chemical properties.

A general experimental workflow for the analysis of Nonan-1-ol in a complex mixture, such as a

fragrance or a biological sample, would typically involve the following steps:

Sample Preparation
(e.g., Extraction, Derivatization)

Gas Chromatography (GC)
Separation

Inject Mass Spectrometry (MS)
Detection

Elute Data Analysis
(Quantification, Identification)

Acquire Data

Click to download full resolution via product page

Caption: A typical analytical workflow for Nonan-1-ol.

Logical Relationships in Chemical Analysis
The identification and quantification of a specific analyte like Nonan-1-ol rely on a logical

relationship between its intrinsic properties and the analytical techniques employed.
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Intrinsic Properties of Nonan-1-ol

Analytical Techniques

Volatility

Gas Chromatography (GC)
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Mass Spectrometry (MS)

Enables Identification

Coupled for Analysis
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Caption: Intrinsic properties guide analytical technique selection.

In conclusion, while the specific deuterated compound "Nonan-1-ol-d4" remains

uncharacterized without a precise CAS number, the parent compound, Nonan-1-ol, is well-

documented. The data and workflows presented here provide a foundational understanding for

researchers. For work involving deuterated standards, it is crucial to obtain the exact molecular

structure and CAS number from the supplier to ensure accurate and reproducible scientific

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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